Cas no 794461-36-2 (2-Pyrrolidinecarboxamide,1-(2-aminoethyl)-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide,1-(2-aminoethyl)-, (2S)-
• CAS No: 794461-36-2
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 556337
• Update Time: 2022-07-25

2-Pyrrolidinecarboxamide,1-(2-aminoethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,1-(2-aminoethyl)-, (2S)-
• 2-Pyrrolidinecarboxamide,1-(2-aminoethyl)-,(2S)-(9CI)

• Inchi： 1S/C7H15N3O/c8-3-5-10-4-1-2-6(10)7(9)11/h6H,1-5,8H2,(H2,9,11)/t6-/m0/s1
• InChI Key： HXRJVAKHIPRYSJ-LURJTMIESA-N
• SMILES： N1(CCN)CCC[C@H]1C(N)=O

Computed Properties

• Exact Mass: 157.122
• Monoisotopic Mass: 157.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4A^2